Cas no 1805915-35-8 (3-Cyano-4-methylphenylpropanal)

• Product Name: 3-Cyano-4-methylphenylpropanal
• CAS No: 1805915-35-8
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4962111
• Update Time: 2025-05-07

3-Cyano-4-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-methylphenylpropanal

• Inchi： 1S/C11H11NO/c1-8-3-4-10(9(2)7-13)5-11(8)6-12/h3-5,7,9H,1-2H3
• InChI Key： OMWKSZILQIIBDA-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(C)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2
• Topological Polar Surface Area: 40.9

Additional information on 3-Cyano-4-methylphenylpropanal

3-Cyano-4-methylphenylpropanal (CAS No. 1805915-35-8): A Versatile Building Block in Pharmaceutical and Chemical Research

3-Cyano-4-methylphenylpropanal, also known by its CAS number 1805915-35-8, represents a significant advancement in the field of organic chemistry. This compound, characterized by its unique combination of aromatic and aldehyde functionalities, has garnered attention for its potential applications in pharmaceutical development and synthetic chemistry. Recent studies have highlighted its role as a key intermediate in the synthesis of various bioactive molecules, underscoring its importance in modern drug discovery processes.

The chemical structure of 3-Cyano-4-methylphenylpropanal is composed of a phenyl ring substituted with a cyano group at the 3-position and a methyl group at the 4-position, connected to a propanal chain. This structural feature allows for diverse functionalization opportunities, making it a valuable scaffold for the design of novel therapeutic agents. Researchers have increasingly focused on its potential to serve as a precursor in the development of compounds targeting specific biological pathways, such

Recent advancements in medicinal chemistry have demonstrated the utility of 3-Cyano-4-methylphenylpropanal in the synthesis of compounds with antitumor and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this molecule into a series of analogs that exhibited enhanced selectivity against cancer cell lines. The study emphasized the importance of the cyano group in modulating the compound's interaction with specific protein targets, thereby improving therapeutic efficacy.

Additionally, the propanal functionality of 3-Cyano-4-methylphenylpropanal plays a crucial role in its reactivity. This aldehyde group can undergo various chemical transformations, such as nucleophilic addition and oxidation reactions, which are essential in the synthesis of complex molecules. The versatility of these reactions has been leveraged in the development of new synthetic methodologies, as highlighted in a 2024 review article in the Organic Chemistry Insights journal. The review discussed how the compound's reactivity can be harnessed to create diverse chemical architectures with potential pharmaceutical applications.

Another area of interest is the use of 3-Cyano-4-methylphenylpropanal in the development of compounds targeting neurodegenerative diseases. A 2023 study in the European Journal of Medicinal Chemistry explored its role in the synthesis of derivatives with potential neuroprotective effects. The researchers found that the compound's structure allowed for the incorporation of functional groups that could interact with key enzymes involved in the pathogenesis of Alzheimer's disease, offering new avenues for drug design.

Furthermore, the compound's potential in the field of green chemistry has been increasingly recognized. A 2024 study published in Green Chemistry investigated the use of 3-Cyano-4-methylphenylpropanal as a sustainable building block in the synthesis of environmentally friendly pharmaceuticals. The study emphasized the importance of reducing waste and energy consumption in the synthesis process, aligning with the growing demand for eco-friendly chemical practices in the pharmaceutical industry.

Despite its promising applications, the synthesis of 3-Cyano-4-methylphenylpropanal presents several challenges. Researchers have been working to optimize the reaction conditions to improve yield and purity while minimizing byproducts. A 2023 paper in the Chemical Communications journal described a novel catalytic approach that significantly enhanced the efficiency of the synthesis process, reducing the need for harsh conditions and toxic reagents. This advancement not only improves the practicality of the compound's production but also supports the goals of sustainable chemistry.

Another critical aspect of 3-Cyano-4-methylphenylpropanal's application is its safety profile. While the compound itself is not classified as a hazardous material, its handling requires adherence to standard laboratory practices to ensure safety during synthesis and storage. Recent guidelines from the American Chemical Society emphasize the importance of proper ventilation and protective equipment when working with such compounds, particularly in industrial settings where large-scale production may be involved.

The ongoing research into 3-Cyano-4-methylphenylpropanal reflects its growing significance in the field of pharmaceutical chemistry. As new synthetic methods and applications continue to emerge, this compound is likely to play an even more prominent role in the development of innovative therapeutic agents. The interdisciplinary nature of this research, spanning organic chemistry, medicinal chemistry, and green chemistry, highlights the compound's potential to contribute to diverse areas of scientific inquiry.

Moreover, the compound's adaptability to different synthetic strategies underscores its value as a versatile building block. Whether through traditional organic synthesis methods or modern catalytic approaches, the ability to modify its structure to meet specific therapeutic needs is a key factor in its continued relevance. As the pharmaceutical industry continues to seek more effective and sustainable solutions, the role of 3-Cyano-4-methylphenylpropanal is expected to expand, driving further innovation in chemical research.

In conclusion, 3-Cyano-4-methylphenylpropanal represents a significant contribution to the field of organic chemistry with its potential applications in pharmaceutical development and sustainable chemical practices. Ongoing research into its synthesis, reactivity, and biological activity continues to highlight its importance as a key intermediate in the design of novel therapeutic agents. As the scientific community explores new avenues for drug discovery, the compound's versatility and adaptability are likely to ensure its continued relevance in the years to come.